Cas no 87700-63-8 (2-Naphthalenecarbonylchloride, 3-methyl-)

• Product Name: 2-Naphthalenecarbonylchloride, 3-methyl-
• CAS No: 87700-63-8
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 708907
• PubChem ID: 45081893
• Update Time: 2025-10-28

2-Naphthalenecarbonylchloride, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonylchloride, 3-methyl-
• 2-Naphthalenecarbonyl chloride, 3-methyl- (9CI)
• 3-methylnaphthalene-2-carbonyl chloride

• Inchi： 1S/C12H9ClO/c1-8-6-9-4-2-3-5-10(9)7-11(8)12(13)14/h2-7H,1H3
• InChI Key： ZDONAPVXGMUYOU-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C(C)C=C2C(C=CC=C2)=C1)=O

Computed Properties

• Exact Mass: 204.034
• Monoisotopic Mass: 204.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 2-Naphthalenecarbonylchloride, 3-methyl-

2-Naphthalenecarbonylchloride, 3-methyl-

The compound with CAS No. 87700-63-8, commonly referred to as 2-Naphthalenecarbonylchloride, 3-methyl-, is a highly specialized organic chemical. This compound belongs to the family of naphthoyl chlorides, which are derivatives of naphthalene—a polycyclic aromatic hydrocarbon. The 3-methyl substitution on the naphthalene ring introduces unique electronic and steric properties, making this compound particularly interesting for various applications in organic synthesis and materials science.

2-Naphthalenecarbonylchloride, 3-methyl- is characterized by its molecular formula C14H11ClO and a molecular weight of approximately 214.69 g/mol. The structure consists of a naphthalene ring system with a methyl group at position 3 and a carbonyl chloride group at position 2. This arrangement imparts significant reactivity due to the electrophilic nature of the carbonyl chloride group, which can undergo nucleophilic acyl substitution reactions with a wide range of nucleophiles such as alcohols, amines, and thiols.

Recent studies have highlighted the potential of naphthoyl chlorides in the synthesis of bioactive molecules. For instance, researchers have explored the use of 2-Naphthalenecarbonylchloride, 3-methyl- as an intermediate in the preparation of novel pharmaceutical agents targeting specific biological pathways. The methyl substitution at position 3 has been shown to enhance the compound's lipophilicity, which is crucial for drug delivery and bioavailability.

In addition to its role in medicinal chemistry, 2-Naphthalenecarbonylchloride, 3-methyl- has found applications in the synthesis of advanced materials. For example, it has been used as a precursor in the preparation of polymeric materials with tailored electronic properties. The reactivity of the carbonyl chloride group allows for controlled polymerization reactions, leading to materials with potential applications in electronics and optoelectronics.

The synthesis of 2-Naphthalenecarbonylchloride, 3-methyl- typically involves Friedel-Crafts acylation or other electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These methods often utilize transition metal catalysts or enzymatic systems to enhance reaction selectivity and yield.

From an environmental perspective, understanding the fate and toxicity of naphthoyl chlorides is critical. Studies have shown that 2-Naphthalenecarbonylchloride, 3-methyl- undergoes rapid hydrolysis under aqueous conditions, leading to the formation of naphthoic acid derivatives. These derivatives are generally less toxic than the parent chlorides but still require careful handling to minimize environmental impact.

In conclusion, 2-Naphthalenecarbonylchloride, 3-methyl- (CAS No. 87700-63-8) is a versatile compound with significant potential in organic synthesis and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.